Cas no 69777-78-2 ((S)-(+)-4'-2-Methylbutylphenol)
69777-78-2 structure
Product Name:(S)-(+)-4'-2-Methylbutylphenol
CAS No:69777-78-2
MF:C11H16O
MW:164.244143486023
CID:59013
PubChem ID:54440031
Update Time:2024-03-01
(S)-(+)-4'-2-Methylbutylphenol Chemical and Physical Properties
Names and Identifiers
-
- (S)-(+)-4'-2-Methylbutylphenol
- (S)-(+)-4-(2-Methylbutyl)phenol
- 777M782
-
- Inchi: 1S/C11H16O/c1-3-9(2)8-10-4-6-11(12)7-5-10/h4-7,9,12H,3,8H2,1-2H3/t9-/m0/s1
- InChI Key: WNLHHAAYHRAAKQ-VIFPVBQESA-N
- SMILES: OC1C=CC(=CC=1)C[C@@H](C)CC
Computed Properties
- Exact Mass: 164.120115130g/mol
- Monoisotopic Mass: 164.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2
- XLogP3: 3.7
(S)-(+)-4'-2-Methylbutylphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S236790-2.5mg |
(S)-(+)-4'-2-Methylbutylphenol |
69777-78-2 | 2.5mg |
$ 200.00 | 2022-06-03 | ||
| TRC | S236790-5mg |
(S)-(+)-4'-2-Methylbutylphenol |
69777-78-2 | 5mg |
$ 370.00 | 2022-06-03 | ||
| TRC | S236790-10mg |
(S)-(+)-4'-2-Methylbutylphenol |
69777-78-2 | 10mg |
$ 585.00 | 2022-06-03 |
(S)-(+)-4'-2-Methylbutylphenol Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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